Cas no 68550-20-9 (Bis(methylenedithio)tetrathiafulvalene)

Bis(methylenedithio)tetrathiafulvalene (BMDT-TTF) is an organic semiconductor compound belonging to the tetrathiafulvalene (TTF) family. Its structure features methylenedithio bridges, enhancing electronic delocalization and stability. BMDT-TTF exhibits notable charge-transfer properties, making it valuable in conductive materials and molecular electronics. Its extended π-conjugation system improves intermolecular interactions, facilitating high conductivity in charge-transfer complexes. The compound is particularly useful in the synthesis of organic metals and superconductors due to its ability to form stable radical cation salts. BMDT-TTF's robustness under oxidative conditions further supports its utility in advanced material applications, including organic field-effect transistors (OFETs) and photovoltaic devices.
Bis(methylenedithio)tetrathiafulvalene structure
68550-20-9 structure
Product Name:Bis(methylenedithio)tetrathiafulvalene
CAS No:68550-20-9
MF:C8H4S8
MW:356.637351036072
MDL:MFCD00059697
CID:971191
PubChem ID:87564154
Update Time:2025-05-28

Bis(methylenedithio)tetrathiafulvalene Chemical and Physical Properties

Names and Identifiers

    • bis(methylenedithio)tetrathiafulvalene
    • 5-([1,3]dithiolo[4,5-d][1,3]dithiol-5-ylidene)-[1,3]dithiolo[4,5-d][1,3]dithiole
    • BIS(METHYLENEDITHIO)TETRATHIAFULVALENE [ORGANIC ELECTRONIC MATERIAL]
    • BMDT-TTF
    • B1218
    • delta2,2'-Bi[4,5-(methylenebisthio)-1,3-dithiol]
    • 2-(2H,5H-[1,3]Dithiolo[4,5-d][1,3]dithiol-2-ylidene)-2H,5H-[1,3]dithiolo[4,5-d][1,3]dithiole
    • Bis(methylenedithio)tetrathiafulvalene[organic electronic material]
    • MFCD00059697
    • FT-0725210
    • DTXSID40548138
    • 2,2'-bi[1,3]dithiolo[4,5-d][1,3]dithiolylidene
    • D88766
    • Bis(methylenedithio)tetrathiafulvalene, GR
    • CS-0373756
    • SCHEMBL2376529
    • 68550-20-9
    • YAHVGMRXXZDSOK-UHFFFAOYSA-N
    • DB-259869
    • 2-{5H-[1,3]DITHIOLO[4,5-D][1,3]DITHIOL-2-YLIDENE}-5H-[1,3]DITHIOLO[4,5-D][1,3]DITHIOLE
    • 2-([1,3]Dithiolo[4,5-d][1,3]dithiol-2-ylidene)[1,3]dithiolo[4,5-d][1,3]dithiole
    • Bis(methylenedithio)tetrathiafulvalene [Organic Electronic Material],
    • Bis(methylenedithio)tetrathiafulvalene
    • MDL: MFCD00059697
    • Inchi: 1S/C8H4S8/c1-9-3-4(10-1)14-7(13-3)8-15-5-6(16-8)12-2-11-5/h1-2H2
    • InChI Key: YAHVGMRXXZDSOK-UHFFFAOYSA-N
    • SMILES: S1C2=C(SCS2)S/C/1=C1\SC2=C(SCS2)S\1

Computed Properties

  • Exact Mass: 355.80800
  • Monoisotopic Mass: 355.8078695g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.1
  • Topological Polar Surface Area: 202

Experimental Properties

  • Color/Form: Red crystals.
  • Density: 2.01
  • Boiling Point: 536.658°C at 760 mmHg
  • Flash Point: 305.824°C
  • Refractive Index: 2.082
  • PSA: 202.40000
  • LogP: 6.20120
  • Solubility: Not determined

Bis(methylenedithio)tetrathiafulvalene Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Bis(methylenedithio)tetrathiafulvalene Pricemore >>

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